2-Methylimidazo[2,1-a]phthalazin-6-amine

• IUPAC Name: 2-methylimidazo[2,1-a]phthalazin-6-amine
• InChI: InChI=1S/C11H10N4/c1-7-6-15-11(13-7)9-5-3-2-4-8(9)10(12)14-15/h2-6H,1H3,(H2,12,14)
• InChI Key: QOIJWQJIXFOXCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C3=CC=CC=C3C(=N2)N
• Molecular Formula: C11H10N4
• DSSTOX Substance ID: DTXSID701277366
• Molecular Weight: 198.22 g/mol
• CAS RN: 54753-09-2

Description

“2-Methylimidazo[2,1-a]phthalazin-6-amine” is a chemical compound with the molecular formula C11H10N4 and a molecular weight of 198.22. It is used for research purposes.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H10N4/c1-7-6-15-11(13-7)9-5-3-2-4-8(9)10(12)14-15/h2-6H,1H3,(H2,12,14). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound is a powder and should be stored at room temperature.

Scientific Research Applications

Heterocyclic Amines in Cancer Research

Research has indicated that dietary factors influence the incidence of cancer, with heterocyclic amines (HAs) formed during the cooking of meats being implicated in mammary gland cancer in rodents. These compounds, including PhIP, have been shown to cause DNA adducts in the mammary gland after metabolic activation, suggesting a potential etiological role in human breast cancer (Snyderwine, 1994).

Chemistry and Properties of Benzimidazoles

Another study discusses the chemistry and properties of benzimidazole derivatives, highlighting their synthesis, biological, and electrochemical activities. This underscores the potential of exploring 2-Methylimidazo[2,1-a]phthalazin-6-amine in similar applications, given its structural similarity to benzimidazoles (Boča, Jameson, & Linert, 2011).

DNA Binding and Fluorescent Staining

The binding affinity of certain imidazole derivatives to the minor groove of DNA, as exemplified by Hoechst 33258, offers insights into the potential application of this compound in molecular biology for chromosome and nuclear staining, as well as in the development of radioprotectors and topoisomerase inhibitors (Issar & Kakkar, 2013).

Synthesis of Functional Resins

The microwave-assisted synthesis of anion exchange resins, with specific mention of the role of 2-methylimidazole, points to the potential of using this compound in the development of materials for specific sorption capacities, highlighting the compound's relevance in materials science (Cyganowski & Jermakowicz-Bartkowiak, 2018).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. It can also cause eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.